Cas no 135112-28-6 ((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)pentanoic acid)

• Product Name: (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)pentanoic acid
• CAS No: 135112-28-6
• MF: C₂₀H₂₁NO₄
• MW: 339.38504576683
• MDL: MFCD00155631
• CID: 64344
• PubChem ID: 354334806
• Update Time: 2025-05-20

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-L-Norvaline
• Fmoc-Nva-OH
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-norvaline
• N-Fmoc-L-norvaline
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid
• Fmoc-Nva-OH Fmoc-L-norvaline
• N-(9-Fluorenylmethyloxycarbonyl)-L-Norvaline
• (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)pentanoic acid
• <i>N<
• 9-fluorenylmethyloxycarbonyl-L-NVa-OH
• AmbotzFAA1415
• Fmoc-L-NVa-OH
• N-Fmoc-2-aminovaleric acid
• (S)-2-(((9H-Fluoren-9-yl)methoxy)carbonylamino)pentanoic acid
• DTXSID80426880
• L-Norvaline, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid
• Fmoc-L-2-aminovaleric acid
• JBIJSEUVWWLFGV-SFHVURJKSA-N
• M06138
• SCHEMBL120255
• Z1946056419
• FMOC-L-NHCH[CH3(CH2)2]-COOH
• AM82599
• AKOS015910845
• Fmoc-norvaline
• J-300352
• PD196887
• 135112-28-6
• MFCD00155631
• Fmoc-Nva-OH, >=98.0% (HPLC)
• F1117
• CS-W013923
• HY-W013207
• AS-68348
• EN300-624058
• Norvaline, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• (2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}pentanoic acid
• A11346
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)pentanoic acid

• MDL： MFCD00155631
• Inchi： 1S/C20H21NO4/c1-2-7-18(19(22)23)21-20(24)25-12-17-15-10-5-3-8-13(15)14-9-4-6-11-16(14)17/h3-6,8-11,17-18H,2,7,12H2,1H3,(H,21,24)(H,22,23)/t18-/m0/s1
• InChI Key： JBIJSEUVWWLFGV-SFHVURJKSA-N
• SMILES： O(C(N[C@H](C(=O)O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 339.14700
• Monoisotopic Mass: 339.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.9
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.23
• Melting Point: 153.0 to 157.0 deg-C
• Boiling Point: 557.9±33.0 °C at 760 mmHg
• Flash Point: 291.2±25.4 °C
• PSA: 75.63000
• LogP: 4.16930
• Optical Activity: [α]20/D −21±1°, c = 2% in DMF

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)pentanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• HazardClass：IRRITANT
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)pentanoic acid

Exploring the Compound CAS No. 135112-28-6: (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)pentanoic Acid

The compound with CAS No. 135112-28-6, commonly referred to as (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)pentanoic acid, is a highly specialized chemical entity with significant applications in the fields of organic chemistry, biochemistry, and pharmacology. This compound is notable for its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group attached to a pentanoic acid backbone. The Fmoc group is a well-known protecting group in peptide synthesis, making this compound particularly valuable in the synthesis of complex peptides and proteins.

Recent advancements in chemical synthesis have further enhanced the utility of (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)pentanoic acid. Researchers have demonstrated its effectiveness in constructing peptide libraries, which are essential for drug discovery and development. The stereochemistry of the compound, as indicated by the "(S)" designation, plays a critical role in determining its biological activity and compatibility with various enzymatic systems. This stereo-specificity is a key factor in its application within chiral resolution and asymmetric synthesis methodologies.

Moreover, the compound's fluorenylmethoxycarbonyl (Fmoc) group has been extensively studied for its photolytic properties. Recent studies published in *Chemical Communications* and *Journal of Organic Chemistry* highlight its use in light-mediated peptide coupling reactions. These reactions offer significant advantages over traditional coupling methods, including higher yields and improved selectivity. The ability to selectively remove the Fmoc group under specific conditions has also made it a preferred choice in multi-step peptide synthesis workflows.

In addition to its role in peptide synthesis, (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)pentanoic acid has found applications in materials science. Its incorporation into polymeric materials has been shown to enhance mechanical properties and biocompatibility, making it a promising candidate for biomedical applications such as drug delivery systems and tissue engineering scaffolds. Recent research in *Biomaterials Science* underscores its potential in creating stimuli-responsive materials that can release drugs in a controlled manner.

The synthesis of this compound involves a series of carefully optimized steps to ensure high purity and stereochemical integrity. Modern synthetic techniques, including enantioselective catalysis and microwave-assisted synthesis, have significantly streamlined the production process. These advancements not only improve yield but also reduce environmental impact, aligning with current green chemistry principles.

In terms of characterization, (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)pentanoic acid is typically analyzed using nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These analytical methods provide critical insights into its molecular structure, purity, and stability under various conditions. Recent studies have also employed X-ray crystallography to elucidate its three-dimensional arrangement, further enhancing our understanding of its physical properties.

Looking ahead, the compound's versatility is expected to drive further innovations across multiple disciplines. Its role as a building block in medicinal chemistry continues to expand, with ongoing research focusing on its application in developing novel therapeutics targeting complex diseases such as cancer and neurodegenerative disorders.

In conclusion, (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)pentanoic acid stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure, coupled with cutting-edge research findings, positions it as an indispensable tool in both academic and industrial settings. As scientific advancements continue to unfold, this compound will undoubtedly play an even more pivotal role in shaping the future of chemical innovation.